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Compound of Interest

Compound Name: MB 660R DBCO

Cat. No.: B15622464

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed guide for the use of MB 660R DBCO, a bright and

photostable far-red fluorescent dye, in flow cytometry applications. The primary application

highlighted is the detection of azide-labeled biomolecules on the cell surface through copper-

free click chemistry. This method, known as metabolic glycoengineering, allows for the

sensitive and specific analysis of cellular glycosylation patterns.

Introduction
MB 660R DBCO is a rhodamine-based dye conjugated to a dibenzocyclooctyne (DBCO)

group.[1][2][3] This configuration enables a highly efficient and biocompatible reaction with

azide-modified molecules via Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC). This "click

chemistry" reaction proceeds readily without the need for a cytotoxic copper catalyst, making it

ideal for use in living cells and organisms.[1]

The MB 660R fluorophore exhibits exceptional brightness and photostability, with excitation and

emission maxima in the far-red region of the spectrum. This makes it well-suited for

multiplexing with other common fluorophores in flow cytometry, minimizing spectral overlap.[1]
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[4][5] It is a water-soluble dye and its fluorescence is pH-insensitive over a wide range (pH 4-

10).[1][2][3][4]

A key application of MB 660R DBCO in flow cytometry is the analysis of cell surface

glycosylation. By metabolically labeling cells with an azide-modified sugar, such as N-

azidoacetylmannosamine (Ac4ManNAz), azide groups are incorporated into the sialic acid

biosynthesis pathway and subsequently expressed on cell surface glycans.[6][7][8] These

azide groups can then be specifically and covalently labeled with MB 660R DBCO for

fluorescent detection and quantification by flow cytometry.[9][10]

Quantitative Data
The following table summarizes the key quantitative properties of the MB 660R fluorophore.

Property Value References

Excitation Maximum (λex) ~665 nm [4]

Emission Maximum (λem) ~685 nm [2][3][4]

Molar Extinction Coefficient (ε) 92,000 cm⁻¹M⁻¹ [4]

Recommended Laser Line 633 or 635 nm [1][2][3][4]

Solubility Water, DMSO, DMF [1][4][11]

Experimental Protocols
Protocol 1: Metabolic Labeling of Cultured Cells with
Ac4ManNAz
This protocol describes the metabolic incorporation of azide groups into the cell surface

glycans of cultured mammalian cells.

Materials:

Cultured mammalian cells

Complete cell culture medium
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N-azidoacetylmannosamine-tetraacylated (Ac4ManNAz)

Dimethyl sulfoxide (DMSO)

Phosphate-buffered saline (PBS), pH 7.4

Procedure:

Prepare Ac4ManNAz Stock Solution: Prepare a stock solution of Ac4ManNAz in sterile

DMSO. A typical concentration is 10-50 mM.

Cell Culture: Culture cells to the desired confluency in their appropriate growth medium.

Metabolic Labeling: Add the Ac4ManNAz stock solution to the cell culture medium to achieve

a final concentration of 10-50 µM. The optimal concentration may vary depending on the cell

type and experimental goals.[12][13]

Incubation: Incubate the cells in the Ac4ManNAz-containing medium for 1-3 days at 37°C in

a humidified incubator with 5% CO₂.[12]

Protocol 2: Staining of Azide-Labeled Cells with MB
660R DBCO for Flow Cytometry
This protocol details the subsequent labeling of azide-modified cells with MB 660R DBCO and

their analysis by flow cytometry.

Materials:

Azide-labeled cells (from Protocol 1)

MB 660R DBCO

DMSO

Flow Cytometry Staining Buffer (e.g., PBS with 1% BSA)

7-AAD or other viability dye (optional)
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Flow cytometry tubes

Flow cytometer

Procedure:

Prepare MB 660R DBCO Staining Solution: Prepare a stock solution of MB 660R DBCO in

DMSO. Dilute the stock solution in Flow Cytometry Staining Buffer to the desired final

staining concentration. A starting concentration of 20-50 µM is recommended, but should be

optimized for your specific cell type and labeling efficiency.[14]

Cell Harvesting and Washing: Harvest the metabolically labeled cells and wash them twice

with Flow Cytometry Staining Buffer.

Cell Staining: Resuspend the cells in the MB 660R DBCO staining solution and incubate for

30-60 minutes at room temperature or 37°C, protected from light.[10]

Washing: Wash the cells three times with Flow Cytometry Staining Buffer to remove any

unbound dye.

Viability Staining (Optional): If desired, resuspend the cells in Flow Cytometry Staining Buffer

containing a viability dye such as 7-AAD to exclude dead cells from the analysis.

Flow Cytometry Analysis: Resuspend the final cell pellet in an appropriate volume of Flow

Cytometry Staining Buffer and transfer to flow cytometry tubes. Analyze the samples on a

flow cytometer equipped with a laser suitable for exciting the MB 660R dye (e.g., 633 nm or

640 nm laser) and appropriate emission filters.

Visualizations
Sialic Acid Biosynthesis Pathway for Metabolic
Glycoengineering
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Caption: Metabolic incorporation of an azide sugar analog into cell surface glycoproteins.
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Experimental Workflow for Flow Cytometry

Start: Cultured Cells

Metabolic Labeling with Ac4ManNAz (1-3 days)

Harvest and Wash Cells

Stain with MB 660R DBCO (30-60 min)

Wash to Remove Unbound Dye

Optional: Viability Staining

Flow Cytometry Analysis

End: Quantified Cell Surface Glycosylation Data

Click to download full resolution via product page

Caption: Workflow for labeling and analyzing cells using MB 660R DBCO.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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